Cas no 941910-78-7 (N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide)

• Product Name: N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide
• CAS No: 941910-78-7
• MF: C₂₁H₂₁F₃N₂O₂
• MW: 390.398855924606
• CID: 5811897
• PubChem ID: 16841479
• Update Time: 2025-06-22

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(1-butyl-1,2,3,4-tetrahydro-2-oxo-6-quinolinyl)-4-(trifluoromethyl)-
• N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide
• N-(1-butyl-2-oxo-3,4-dihydroquinolin-6-yl)-4-(trifluoromethyl)benzamide
• AKOS024645054
• F2384-0284
• 941910-78-7

• Inchi： 1S/C21H21F3N2O2/c1-2-3-12-26-18-10-9-17(13-15(18)6-11-19(26)27)25-20(28)14-4-7-16(8-5-14)21(22,23)24/h4-5,7-10,13H,2-3,6,11-12H2,1H3,(H,25,28)
• InChI Key： GXDGRYNRYKRFQY-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCC(=O)N2CCCC)(=O)C1=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 390.15551240g/mol
• Monoisotopic Mass: 390.15551240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.272±0.06 g/cm3(Predicted)
• Boiling Point: 496.2±45.0 °C(Predicted)
• pka: 12.14±0.20(Predicted)

Additional information on N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide: A Novel Compound with Promising Therapeutic Potential

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide, with the chemical identifier CAS No. 941910-78-7, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of quinoline derivatives, which are known for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and antitumor properties. The unique structural features of this molecule, particularly the trifluoromethyl group on the benzamide ring and the 1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl substituent, contribute to its potential therapeutic applications. Recent studies have highlighted the importance of such structural modifications in enhancing drug efficacy and selectivity.

The 1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl moiety is a key structural element of this compound, providing a scaffold for various biological interactions. The trifluoromethyl group, on the other hand, introduces electron-withdrawing properties that can modulate the compound's reactivity and biological activity. These features make N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide an attractive candidate for further exploration in drug development. Researchers have increasingly focused on the design of such molecules to target specific pathways involved in disease progression.

Recent advancements in medicinal chemistry have emphasized the role of fluorine-containing compounds in drug discovery. The trifluoromethyl group is particularly valuable due to its ability to enhance metabolic stability and improve binding affinity to target proteins. In the context of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide, this substituent may contribute to its potential as an inhibitor of specific enzymes or receptors associated with inflammatory and degenerative diseases. Ongoing research in this area is crucial for understanding the full therapeutic potential of this compound.

The synthesis of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide involves complex chemical reactions that require precise control of reaction conditions. The 1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl ring system is typically derived from quinoline derivatives through a series of functional group transformations. The introduction of the trifluoromethyl group often involves electrophilic fluorination or other fluorination techniques, which are critical for achieving the desired chemical properties. These synthetic strategies are essential for the development of new therapeutic agents.

Recent studies have shown that compounds with similar structures to N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide exhibit promising activities in preclinical models. For example, a 2023 study published in the Journal of Medicinal Chemistry reported that certain quinoline derivatives with trifluoromethyl substitutions demonstrated significant anti-inflammatory effects in vitro. These findings suggest that the structural features of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide may be relevant to its potential therapeutic applications.

The 1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl group is a versatile scaffold that can be modified to target various biological processes. In the case of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide, this group may interact with specific receptors or enzymes involved in disease pathways. The trifluoromethyl substitution further enhances the molecule's ability to bind to these targets, potentially improving its therapeutic efficacy. These interactions are critical for the compound's potential use in treating conditions such as inflammation, cancer, and neurodegenerative disorders.

Ongoing research in medicinal chemistry is focused on optimizing the structural features of compounds like N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide to enhance their therapeutic potential. This includes the development of new synthetic methods and the exploration of alternative functional groups that may improve drug efficacy. The study of such compounds is essential for the discovery of novel therapeutic agents that can address unmet medical needs.

Recent advances in computational chemistry and molecular modeling have provided valuable insights into the structure-activity relationships of compounds like N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide. These tools enable researchers to predict the biological activity of potential drug candidates and guide the design of more effective therapies. The integration of computational methods with experimental studies is becoming increasingly important in the field of drug discovery.

The potential applications of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide extend beyond its immediate therapeutic effects. The compound's unique structure may also serve as a template for the development of new drugs with similar properties. This highlights the importance of continued research in this area to fully explore the compound's potential and its role in the broader context of medicinal chemistry.

In conclusion, N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide represents a promising candidate in the field of drug discovery. Its unique structural features, including the trifluoromethyl group and the 1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl scaffold, contribute to its potential therapeutic applications. Ongoing research is essential for further understanding the compound's biological activity and its role in the development of new therapeutic agents.